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Compound of Interest

Compound Name: Cerium(IV) sulfate

Cat. No.: B088247 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and handling information for cerium(IV) sulfate, a

powerful oxidizing agent utilized in various chemical and analytical applications. Adherence to

these guidelines is crucial for ensuring a safe laboratory environment.

Chemical and Physical Properties
Cerium(IV) sulfate, with the chemical formula Ce(SO₄)₂, is a strong oxidizing agent,

particularly in acidic conditions.[1][2] It typically exists as a yellow to yellow-orange solid in its

anhydrous or hydrated forms.[1][2] It is moderately soluble in water and dilute acids; however,

its neutral solutions can slowly decompose to form cerium(IV) oxide (CeO₂).[1][2]

Table 1: Physical and Chemical Properties of Cerium(IV) Sulfate
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Property Value

Chemical Formula Ce(SO₄)₂ (anhydrous)

Molar Mass
332.24 g/mol (anhydrous), 404.30 g/mol

(tetrahydrate)[1]

Appearance
Yellow solid (anhydrous), Yellow-orange crystals

(tetrahydrate)[1]

Melting Point 350 °C (decomposes)[1][2]

Solubility in Water
Soluble in small amounts, hydrolyzes in large

amounts. 9.84 g/100 mL (20 °C)[1]

Other Solubilities
Soluble in dilute sulfuric acid.[1] Insoluble in

glacial acetic acid and pure ethanol.[1]

Hazard Identification and Toxicological Data
Cerium(IV) sulfate is classified as a hazardous substance. It is a strong oxidizer and can

cause or intensify fire if it comes into contact with combustible materials.[3][4] It is also

corrosive and can cause severe skin burns and eye damage.[5] Inhalation of dust may cause

respiratory irritation.

Table 2: Toxicological Data for Cerium(IV) Sulfate and Related Compounds

Test Species Route Value Reference

LD50

(Cerium(IV)

sulfate solution)

Rat Oral 2140 mg/kg [6]

EC50 (Cerium)
Daphnia magna

(48h)
Aquatic 10.7 µM [7]

LC50 (Cerium)

Zebrafish

(Brachydanio

rerio) (96h)

Aquatic
0.21 - 0.29 mg

a.i./L
[8]
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Table 3: Occupational Exposure Limits for Cerium Compounds

Organization Limit Type Value Notes

ACGIH TLV-TWA

No specific limit for

cerium sulfate;

General guidance for

some cerium

compounds exists.[9]

[10]

For Cerium Oxide:

TLV (TWA): 10 mg/m³

(total dust), 3 mg/m³

(respirable particles)

[11]

OSHA PEL

No specific limit

established for cerium

or its compounds.[9]

[12]

Personal Protective Equipment (PPE)
Appropriate personal protective equipment must be worn at all times when handling cerium(IV)
sulfate.

Eye Protection: Chemical safety goggles or a face shield are mandatory to protect against

splashes and dust.

Skin Protection: A lab coat and chemical-resistant gloves (e.g., nitrile or neoprene) are

required. Ensure gloves are inspected for integrity before use.

Respiratory Protection: If there is a risk of inhaling dust, a NIOSH-approved respirator with a

particulate filter should be used. Work should ideally be conducted in a well-ventilated area

or under a chemical fume hood.

Handling and Storage
Handling: Avoid contact with skin, eyes, and clothing.[3] Do not breathe dust.[3] Handle in a

well-ventilated area, preferably a chemical fume hood.[3] Keep away from combustible

materials, reducing agents, and heat.[3][4]
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Storage: Store in a cool, dry, and well-ventilated area.[13] Keep containers tightly closed to

prevent moisture absorption, as the compound is hygroscopic.[14] Store away from

incompatible materials such as organic compounds, reducing agents, and finely powdered

metals.

Spill and Disposal Procedures
Spill Neutralization and Cleanup Protocol
In the event of a cerium(IV) sulfate spill, follow this procedure:

Evacuate and Ventilate: Immediately evacuate the area and ensure adequate ventilation.

Don PPE: Wear appropriate PPE, including respiratory protection, chemical-resistant gloves,

a lab coat, and safety goggles.

Contain the Spill: For solid spills, carefully sweep up the material to avoid generating dust.

For liquid spills, contain the spill using an inert absorbent material such as sand, earth, or

vermiculite.[4][13] Do not use combustible materials like paper towels or sawdust.[4]

Neutralization (for solutions): For acidic solutions of cerium(IV) sulfate, cautiously neutralize

the spill with a weak base such as sodium bicarbonate or soda ash. Be prepared for

potential foaming or heat generation.

Collection: Carefully collect the absorbed or neutralized material into a suitable, labeled

container for hazardous waste.

Decontamination: Decontaminate the spill area with soap and water.

Waste Disposal: Dispose of the collected waste according to institutional and local

regulations for hazardous materials.

Waste Disposal Protocol
Characterize Waste: All waste containing cerium(IV) sulfate must be treated as hazardous

waste.
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Segregate Waste: Do not mix cerium(IV) sulfate waste with other waste streams, especially

those containing organic or reactive materials.

Containerize: Place the waste in a clearly labeled, sealed, and appropriate container for

hazardous chemical waste.

Disposal: Arrange for disposal through your institution's environmental health and safety

office or a licensed hazardous waste disposal company.[15]

First Aid Measures
In case of Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

lifting the upper and lower eyelids. Seek immediate medical attention.[13]

In case of Skin Contact: Immediately wash the affected area with soap and plenty of water

for at least 15 minutes while removing contaminated clothing. Seek immediate medical

attention.[13]

If Inhaled: Move the person to fresh air. If breathing is difficult, provide oxygen. Seek

immediate medical attention.

If Swallowed: Do NOT induce vomiting. Rinse mouth with water. Never give anything by

mouth to an unconscious person. Seek immediate medical attention.

Experimental Protocols
Protocol for Redox Titration of Iron(II) with Cerium(IV)
Sulfate
This protocol outlines the use of cerium(IV) sulfate as a titrant for the determination of iron(II).

Materials:

Standardized 0.1 M Cerium(IV) sulfate solution

Iron(II) solution of unknown concentration

1 M Sulfuric acid
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Ferroin indicator

Burette, pipette, conical flask, magnetic stirrer

Procedure:

Pipette a known volume (e.g., 25.00 mL) of the iron(II) solution into a conical flask.

Add approximately 20 mL of 1 M sulfuric acid to the flask.

Add 2-3 drops of ferroin indicator to the solution. The solution will turn a reddish-orange

color.

Fill the burette with the standardized 0.1 M cerium(IV) sulfate solution and record the initial

volume.

Titrate the iron(II) solution with the cerium(IV) sulfate solution while continuously stirring.

The endpoint is reached when the color of the solution changes sharply from reddish-orange

to a pale blue or colorless.

Record the final volume of the cerium(IV) sulfate solution used.

Repeat the titration at least two more times to ensure consistent results.

Calculate the concentration of the iron(II) solution using the stoichiometry of the reaction:

Ce⁴⁺ + Fe²⁺ → Ce³⁺ + Fe³⁺.

Visualizations
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Cerium(IV) Sulfate Spill Occurs
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Caption: Workflow for responding to a cerium(IV) sulfate spill.
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Elimination/Substitution Engineering Controls Administrative Controls Personal Protective Equipment

Use a less hazardous
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Work in a fume hood
Ensure proper ventilation
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Caption: Hierarchy of controls for safe handling of hazardous chemicals.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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iv-sulfate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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